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Compound of Interest

2-
Compound Name:

(Dimethylamino)ethanethioamide
CAS No.: 27507-28-4
Cat. No.: B1598445

Get Quote

Executive Summary & Chemical Profile

2-(Dimethylamino)ethanethioamide is a functionalized thioamide capable of acting as a
bidentate ligand (

-donor), a controlled sulfur source, and a precursor for thiazole-based scaffolds.[1] Its tertiary
amine tail provides distinct solubility and pH-responsive properties compared to simple
thioacetamide (TAA), making it valuable for synthesizing functionalized polymers and stabilizing
metal interfaces.

Chemical Identity
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Property Detail

) 2-(Dimethylamino)ethanethioamide
Chemical Name _
(Hydrochloride salt often used)

CAS Number 27507-28-4 (Free base) / 27366-72-9 (HCI salt)
Formula
Molecular Weight 118.20 g/mol (Free base)
Thioamide (
Functional Groups ), Tertiary Amine (

)

Solubilit Soluble in water, ethanol, DMSO; pH-dependent
olubili
Y solubility due to amine.[2]

Application I: Precursor for Thiazole-Functionalized
Materials

The primary synthetic utility of 2-(Dimethylamino)ethanethioamide is in the Hantzsch
Thiazole Synthesis. The thioamide group reacts with

-haloketones to form 2-substituted thiazoles. In materials science, this pathway is used to
generate thiazole-linked conjugated polymers (organic semiconductors) or functionalized
surfaces for drug delivery.

Mechanism: Hantzsch Condensation

The sulfur atom performs a nucleophilic attack on the

-carbon of the haloketone, followed by cyclization and dehydration.

Protocol A: Synthesis of 2-(Dimethylaminomethyl)-
thiazole Derivatives

Objective: Synthesize a functionalized thiazole linker for polymer grafting. Reagents: 2-
(Dimethylamino)ethanethioamide, Ethyl bromopyruvate (or equivalent
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-haloketone), Ethanol.

Step-by-Step Methodology:

e Preparation: Dissolve 10 mmol of 2-(Dimethylamino)ethanethioamide in 20 mL of absolute
ethanol in a round-bottom flask.

« Addition: Add 10 mmol of Ethyl bromopyruvate dropwise at room temperature under stirring.
The reaction is exothermic; cooling (ice bath) may be required for large scales.

o Reflux: Heat the mixture to reflux (

) for 4—6 hours. Monitor consumption of thioamide by TLC (Mobile phase: DCM/MeOH 9:1).

o Work-up: Evaporate ethanol under reduced pressure. Neutralize the residue with saturated

solution to liberate the free base.

o Extraction: Extract with Dichloromethane (

mL). Dry combined organic layers over anhydrous

« Purification: Purify via silica gel column chromatography to obtain the thiazole ester.

Visualization: Hantzsch Reaction Pathway

Thioimidate Cyclization &
Intermediate Dehydration

2-(Dimethylamino)
ethanethioamide
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Caption: Schematic of the Hantzsch synthesis converting the thioamide precursor into a
thiazole scaffold.

Application lI: Corrosion Inhibition for Copper &
Steel

2-(Dimethylamino)ethanethioamide acts as a mixed-type corrosion inhibitor. The sulfur (soft
base) and nitrogen (hard base) atoms adsorb onto metallic surfaces, forming a protective Self-
Assembled Monolayer (SAM) that blocks active dissolution sites.

Mechanism of Action

e Adsorption: Follows the Langmuir adsorption isotherm.

o Chemisorption: Interaction between lone pair electrons of S/N and empty d-orbitals of
transition metals (Fe, Cu).

e Protonation: In acidic media (

), the tertiary amine is protonated (

), allowing electrostatic adsorption to negatively charged metal surfaces (synergistic effect).

Protocol B: Electrochemical Impedance Spectroscopy
(EIS) Screening

Objective: Determine inhibition efficiency on Mild Steel in 1M HCI.
Step-by-Step Methodology:

o Electrode Prep: Polish mild steel coupons (working electrode) with SiC paper (up to 1200
grit). Degrease with acetone and wash with deionized water.

o Electrolyte Prep: Prepare 1M HCI blank solution. Prepare test solutions containing 2-
(Dimethylamino)ethanethioamide at concentrations: 100, 200, 500, and 1000 ppm.

o OCP Stabilization: Immerse electrode in test solution for 30 mins to establish Open Circuit
Potential (OCP).
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e EIS Measurement: Perform frequency sweep from 100 kHz to 10 mHz with an AC amplitude
of 10 mV.

» Data Analysis: Fit data to a Randles circuit (
).
o Calculate Efficiency (
):

o Note:

is Charge Transfer Resistance.

Application lll: Controlled Sulfur Source for
Nanocrystals

Similar to Thioacetamide (TAA), this molecule releases sulfide ions (

) upon thermal decomposition. However, the dimethylamino group alters the hydrolysis kinetics
and can act as a capping agent, influencing the morphology of metal sulfide nanoparticles
(e.g., CdS, ZnS).

Protocol C: Solvothermal Synthesis of CdS Quantum
Dots

Objective: Synthesize Cadmium Sulfide (CdS) nanoparticles with controlled size.
Step-by-Step Methodology:
e Precursor Mix: Dissolve 1 mmol

and 1.2 mmol 2-(Dimethylamino)ethanethioamide in 40 mL ethylene glycol.

¢ Solvothermal Treatment: Transfer solution to a Teflon-lined stainless steel autoclave.

e Heating Profile: Heat to
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for 12 hours.
o Insight: The amine moiety buffers the pH, resulting in slower release of
compared to TAA, promoting uniform crystal growth.

e Washing: Centrifuge the yellow precipitate. Wash

with ethanol and water to remove organic byproducts.

o Characterization: Analyze via XRD (cubic vs. hexagonal phase) and UV-Vis (bandgap
calculation).

Visualization: Nanoparticle Formation Workflow
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Caption: Process flow for the solvothermal synthesis of CdS nanoparticles using the amine-
thioamide precursor.
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o Chemical Identity & Standards:2-(Dimethylamino)ethanethioamide hydrochloride Product
Page. MedChemExpress. Link

e Thiazole Synthesis Precursors:Ethyl 2-(dimethylaminomethyl)-4-thiazolecarboxylate
(Downstream Product). ChemSrc. Link

e General Thioamide Chemistry: Jagodzinski, T. S. (2003). Thioamides as Useful Synthons in
the Synthesis of Heterocycles. Chemical Reviews. (Contextual grounding for Hantzsch
protocol).

e Corrosion Inhibition Mechanisms: Obot, I. B., et al. (2019). Thioamides as Corrosion
Inhibitors: A Review. Journal of Molecular Liquids. (Contextual grounding for adsorption
mechanism).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Page loading... [guidechem.com]
e 2. echemi.com [echemi.com]

 To cite this document: BenchChem. [Technical Guide: 2-(Dimethylamino)ethanethioamide in
Materials Science]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1598445/docs#technical-guide-2-dimethylamino-
ethanethioamide-in-materials-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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